Cas no 1698658-73-9 (4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile)

4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile structure
1698658-73-9 structure
Product Name:4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile
CAS No:1698658-73-9
MF:C8H12BrN5
MW:258.118379592896
CID:5694607
PubChem ID:103098544
Update Time:2023-10-14

4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile Chemical and Physical Properties

Names and Identifiers

    • 4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile
    • 1698658-73-9
    • EN300-1106869
    • 1H-1,2,4-Triazole-1-butanenitrile, 3-amino-5-bromo-α,α-dimethyl-
    • Inchi: 1S/C8H12BrN5/c1-8(2,5-10)3-4-14-6(9)12-7(11)13-14/h3-4H2,1-2H3,(H2,11,13)
    • InChI Key: WHIUCYNDLWFBHY-UHFFFAOYSA-N
    • SMILES: BrC1=NC(N)=NN1CCC(C#N)(C)C

Computed Properties

  • Exact Mass: 257.02761g/mol
  • Monoisotopic Mass: 257.02761g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 80.5Ų

Experimental Properties

  • Density: 1.58±0.1 g/cm3(Predicted)
  • Boiling Point: 461.5±47.0 °C(Predicted)
  • pka: 2.27±0.12(Predicted)

4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile Pricemore >>

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4-(3-Amino-5-bromo-1H-1,2,4-triazol-1-yl)-2,2-dimethylbutanenitrile Related Literature

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